Cas no 61241-54-1 (1H-Inden-1-one, 5-fluoro-2,3-dihydro-3-methyl-)

• Product Name: 1H-Inden-1-one, 5-fluoro-2,3-dihydro-3-methyl-
• CAS No: 61241-54-1
• MF: C₁₀H₉FO
• MW: 164.176266431808
• MDL: MFCD16876796
• CID: 487330
• PubChem ID: 71397862
• Update Time: 2025-07-15

1H-Inden-1-one, 5-fluoro-2,3-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one, 5-fluoro-2,3-dihydro-3-methyl-
• 5-fluoro-3-methyl-2,3-dihydroinden-1-one
• SCHEMBL15094741
• 5-Fluoro-3-methyl-1-indanone
• 5-fluoro-3-methyl-2,3-dihydro-1H-inden-1-one
• DTXSID90819325
• MFCD16876796
• 61241-54-1

• MDL： MFCD16876796
• Inchi： 1S/C10H9FO/c1-6-4-10(12)8-3-2-7(11)5-9(6)8/h2-3,5-6H,4H2,1H3
• InChI Key： ZIYPORZOVUYRSS-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(CC(C)C=2C=1)=O

Computed Properties

• Exact Mass: 164.06377
• Monoisotopic Mass: 164.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 1H-Inden-1-one, 5-fluoro-2,3-dihydro-3-methyl-

Comprehensive Overview of 1H-Inden-1-one, 5-fluoro-2,3-dihydro-3-methyl- (CAS No. 61241-54-1)

1H-Inden-1-one, 5-fluoro-2,3-dihydro-3-methyl- (CAS No. 61241-54-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indenones, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of this compound, characterized by a fluoro-substituted indenone ring and a methyl group, makes it an intriguing candidate for various scientific investigations.

The chemical structure of 1H-Inden-1-one, 5-fluoro-2,3-dihydro-3-methyl- consists of a six-membered indene ring fused with a five-membered ketone ring. The presence of the fluorine atom at the 5-position and the methyl group at the 3-position imparts specific electronic and steric properties to the molecule. These features contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the study of 1H-Inden-1-one, 5-fluoro-2,3-dihydro-3-methyl- has expanded beyond its structural characterization to include its biological activities and potential applications in drug discovery. Researchers have explored its interactions with various biological targets, including enzymes, receptors, and ion channels. One notable area of interest is its potential as a lead compound for the development of novel therapeutic agents.

A significant body of research has focused on the anti-inflammatory properties of 1H-Inden-1-one, 5-fluoro-2,3-dihydro-3-methyl-. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 1H-Inden-1-one, 5-fluoro-2,3-dihydro-3-methyl- has also been investigated for its anti-cancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of 1H-Inden-1-one, 5-fluoro-2,3-dihydro-3-methyl- have also been studied to assess its suitability as a drug candidate. Research has indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its intended therapeutic effects.

In addition to its direct biological activities, 1H-Inden-1-one, 5-fluoro-2,3-dihydro-3-methyl- has been used as a building block in combinatorial chemistry approaches to generate libraries of structurally diverse compounds. These libraries can be screened for a wide range of biological activities, potentially leading to the discovery of new lead compounds with improved potency and selectivity.

The safety profile of 1H-Inden-1-one, 5-fluoro-2,3-dihydro-3-methyl- is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic concentrations. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 1H-Inden-1-one, 5-fluoro-2,3-dihydro-3-methyl- (CAS No. 61241-54-1) represents a promising compound with diverse biological activities and potential applications in drug discovery. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in medicinal chemistry and pharmaceutical science.